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Initial analysis indicates that "AW4" is not a recognized, unique identifier for a specific protein in
major biological databases. Searches for "AW4 protein” and its associated signaling pathways
have returned multiple, unrelated results, suggesting that "AW4" may be a typographical error,
an abbreviation for a different protein, or a non-biological term.

To proceed with generating the requested in-depth technical guide, clarification of the target
protein is essential. Below is a summary of potential proteins that "AW4" might refer to, based
on common nomenclature patterns.

Potential Protein Candidates (based on possible typographical errors):

o ATF4 (Activating Transcription Factor 4): A key transcription factor involved in the integrated
stress response. It plays a crucial role in cellular adaptation to various stresses, including
nutrient deprivation and oxidative stress.[1][2]

e ALKA4 (Activin receptor-like kinase 4): Also known as ACVR1B, it is a type | receptor for the
TGF-beta superfamily, primarily mediating signals from activin and myostatin, which are
critical in muscle growth and cell differentiation.[3]
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AF4 (ALL1-fused gene from chromosome 4): This protein is a transcription factor that is
notably implicated in certain types of acute lymphoblastic leukemia (ALL) through
chromosomal translocations with the MLL gene.[4]

PAR4 (Protease-Activated Receptor 4): A G-protein coupled receptor activated by thrombin,
playing a significant role in thrombosis and inflammation.[5]

NOX4 (NADPH Oxidase 4): An enzyme that generates reactive oxygen species (ROS) and
is involved in various signaling pathways, including those activated by TGF-3, contributing to
processes like fibrosis.[6]

AHK4 (Arabidopsis Histidine Kinase 4): A cytokinin receptor in the plant Arabidopsis thaliana,
integral to the cytokinin signaling pathway which regulates cell division and differentiation.[7]

SAA4 (Serum Amyloid A4, constitutive): A protein belonging to the serum amyloid A family of

apolipoproteins. Unlike acute-phase SAAs, SAA4 is constitutively expressed.[8]
Non-Protein Contexts:
The term "AW4" also appears in non-biological contexts, including:
e A model number for a computer component (iBUYPOWER AW4 CPU cooler).[9]

» A designation within the Koppen climate classification system (tropical humid climate).[10]
[11]

Action Required:

To fulfill the request for a detailed technical whitepaper, please specify the correct and
complete name of the protein of interest from the list above or provide an alternative,
recognized protein identifier (e.g., UniProt accession number or full gene name). Once the
correct protein is identified, a comprehensive guide detailing its target interactions,
experimental protocols, and signaling pathways with the required visualizations will be
developed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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